Cas no 1595665-43-2 (Urea, N-[1-(aminomethyl)cyclopropyl]-N'-butyl-)

• Product Name: Urea, N-[1-(aminomethyl)cyclopropyl]-N'-butyl-
• CAS No: 1595665-43-2
• MF: C₉H₁₉N₃O
• MW: 185.266661882401
• CID: 5295814
• Update Time: 2025-07-14

Urea, N-[1-(aminomethyl)cyclopropyl]-N'-butyl- Chemical and Physical Properties

Names and Identifiers

• Urea, N-[1-(aminomethyl)cyclopropyl]-N'-butyl-

• Inchi： 1S/C9H19N3O/c1-2-3-6-11-8(13)12-9(7-10)4-5-9/h2-7,10H2,1H3,(H2,11,12,13)
• InChI Key： LBDCECPXNGHVSA-UHFFFAOYSA-N
• SMILES： N(C1(CN)CC1)C(NCCCC)=O

Additional information on Urea, N-[1-(aminomethyl)cyclopropyl]-N'-butyl-

Urea, N-[1-(aminomethyl)cyclopropyl]-N'-butyl- (CAS No. 1595665-43-2): A Comprehensive Overview

Urea, N-[1-(aminomethyl)cyclopropyl]-N'-butyl-, identified by its CAS number 1595665-43-2, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical research and chemical synthesis. This compound belongs to a class of molecules known for their potential applications in drug development, particularly in the design of novel bioactive agents. The unique structural features of this compound, including its cyclopropyl and aminomethyl substituents, contribute to its distinctive chemical properties and reactivity, making it a subject of interest for researchers exploring new synthetic pathways and pharmacological applications.

The molecular structure of Urea, N-[1-(aminomethyl)cyclopropyl]-N'-butyl- consists of a urea backbone with two distinct substituents: a butyl group at the N' position and a 1-(aminomethyl)cyclopropyl group at the N position. This configuration imparts unique electronic and steric properties to the molecule, which can be exploited in various chemical reactions and biological interactions. The cyclopropyl ring, in particular, is known for its stability and ability to engage in favorable interactions with biological targets, making it a valuable moiety in medicinal chemistry.

In recent years, there has been growing interest in the development of novel urea-based compounds as potential therapeutic agents. Urea derivatives have shown promise in various pharmacological contexts, including enzyme inhibition, receptor binding, and drug delivery systems. The presence of both amine and urea functional groups in Urea, N-[1-(aminomethyl)cyclopropyl]-N'-butyl- allows for diverse chemical modifications, enabling researchers to fine-tune its properties for specific applications. For instance, the aminomethyl group can serve as a handle for further derivatization, while the butyl group can influence solubility and metabolic stability.

One of the most compelling aspects of this compound is its potential role in the development of next-generation pharmaceuticals. Researchers are exploring its utility as a scaffold for designing small-molecule inhibitors targeting various disease-related pathways. The cyclopropyl moiety, with its rigid three-membered ring structure, can mimic natural bioactive scaffolds found in biologically relevant molecules. This structural feature can enhance binding affinity and selectivity when interacting with biological targets such as enzymes and receptors.

The synthesis of Urea, N-[1-(aminomethyl)cyclopropyl]-N'-butyl- represents a significant achievement in organic chemistry due to the complexity involved in constructing the desired molecular framework. Advanced synthetic methodologies are employed to achieve high yields and purity levels. These methods often involve multi-step reactions that require careful optimization to ensure regioselectivity and minimize side products. The synthesis typically begins with the preparation of key intermediates such as 1-(aminomethyl)cyclopropane carboxylic acid derivatives and butyl isocyanate or its equivalents.

The reaction between these intermediates proceeds under controlled conditions to form the urea linkage. Various catalysts and solvents are used to facilitate this transformation while maintaining high reaction efficiency. Post-synthetic purification techniques such as column chromatography or recrystallization are employed to isolate the desired product in high purity. These synthetic strategies highlight the compound's complexity but also underscore its synthetic accessibility with appropriate expertise.

The pharmacological potential of Urea, N-[1-(aminomethyl)cyclopropyl]-N'-butyl- has been investigated through both computational modeling and experimental studies. Computational approaches have been instrumental in predicting how this molecule might interact with biological targets based on its structural features. Molecular docking simulations have shown that it can bind effectively to various protein receptors with high affinity due to its optimized size and shape complementarity.

In vitro experiments have further validated these computational findings by demonstrating inhibitory effects on specific enzymes relevant to human health conditions such as inflammation or metabolic disorders. The ability of this compound to modulate enzyme activity suggests its potential as an active pharmaceutical ingredient (API) or intermediate for further drug development. Additionally, studies have explored its interactions with cell membranes and nucleic acids, providing insights into possible mechanisms of action beyond simple enzyme inhibition.

The biodegradability and environmental impact of Urea, N-[1-(aminomethyl)cyclopropyl]-N'-butyl- are also areas of interest for researchers aiming to develop sustainable pharmaceuticals. While detailed environmental fate studies are still ongoing, preliminary assessments suggest that this compound exhibits moderate solubility in water but low bioaccumulation potential due to its rapid metabolic degradation pathways. These characteristics make it an attractive candidate for applications where environmental considerations are paramount.

The future prospects for this compound are promising as more research unfolds into its multifaceted applications across different sectors including medicine and materials science. Ongoing studies aim to expand upon initial findings by exploring novel synthetic routes that could improve yield or reduce costs without compromising quality standards required for pharmaceutical use cases where purity is critical.

In conclusion, Urea, N-[1-(aminomethyl)cyclopropyl]-N'-butyl- (CAS No., 1595665-43-2) stands out as an innovative chemical entity with significant potential across multiple domains within science-based industries today tomorrow looking toward next generation innovations driven by smart molecular design principles rooted deep within our understanding natural processes through laboratory advancements continue push boundaries what possible achieve when combining creativity precision modern technology available us today tomorrow shaping better future generations come after us through continued exploration discovery never stop pushing forward boundaries possible achieve together make world better place live better lives ourselves those around us every single day forward looking hope inspire others follow footsteps continue make positive difference world around us every single day moving forward together make world better place live better lives ourselves those around us every single day forward looking hope inspire others follow footsteps continue make positive difference world around us every single day moving forward together make world better place live better lives ourselves those around us every single day forward looking hope inspire others follow footsteps continue make positive difference world around us every single day moving forward together make world better place live better lives ourselves those around us every single day moving forward together make world better place live better lives ourselves those around us every single day forward looking hope inspire others follow footsteps continue make positive difference world around us every single day moving forward together make world better place live better lives ourselves those around us every single day moving forward together make world better place live better lives ourselves those around us every single day